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Compound Name:
Tert-butyl[(4-

fluorophenyl)methyl]amine

CAS No.: 125640-89-3

Cat. No.: B154046

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for the compound

Tert-butyl[(4-fluorophenyl)methyl]amine. Designed for researchers, scientists, and

professionals in drug development, this document elucidates the structural features of the

molecule through the interpretation of predicted Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data. The methodologies and interpretations presented

herein are grounded in established spectroscopic principles to ensure scientific integrity and

practical applicability.

Introduction
Tert-butyl[(4-fluorophenyl)methyl]amine is a secondary amine featuring a tert-butyl group

and a 4-fluorobenzyl substituent attached to the nitrogen atom. As a derivative of benzylamine,

this compound and its analogues are of interest in medicinal chemistry due to their potential

biological activities. Accurate structural elucidation is paramount for understanding its chemical

behavior and for quality control in synthetic processes. This guide will focus on a

comprehensive spectroscopic characterization to confirm the molecular structure of Tert-
butyl[(4-fluorophenyl)methyl]amine. Given the absence of publicly available experimental
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spectra, this guide will utilize high-quality predicted spectroscopic data, a common and

valuable approach in modern chemical research for structural verification.

Molecular Structure and Key Features
A fundamental understanding of the molecular structure is essential for interpreting its

spectroscopic data. The key structural features of Tert-butyl[(4-fluorophenyl)methyl]amine
are illustrated below.

Figure 1: Molecular structure of Tert-butyl[(4-fluorophenyl)methyl]amine.

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Proton NMR spectroscopy provides information about the chemical environment of hydrogen

atoms in a molecule. The predicted ¹H NMR spectrum of Tert-butyl[(4-
fluorophenyl)methyl]amine is expected to show distinct signals for the aromatic, benzylic,

amine, and tert-butyl protons. The predicted chemical shifts are presented in Table 1.

Experimental Protocol (Predicted Data Acquisition):

Predicted ¹H NMR data was generated using an online NMR prediction tool.[1][2] The

prediction was based on a database of experimentally determined spectra and computational

algorithms.

Table 1: Predicted ¹H NMR Data
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.30 Doublet of doublets 2H
Aromatic protons

ortho to the fluorine

~7.05 Doublet of doublets 2H
Aromatic protons

meta to the fluorine

~3.70 Singlet 2H
Benzylic (CH₂)

protons

~1.50 Singlet 1H Amine (NH) proton

~1.15 Singlet 9H
tert-Butyl (C(CH₃)₃)

protons

Interpretation of the ¹H NMR Spectrum:

Aromatic Region: The protons on the fluorophenyl ring are expected to appear as two distinct

signals due to their coupling with the fluorine atom and with each other. The protons ortho to

the fluorine (closer to the electron-withdrawing fluorine) are predicted to be deshielded and

appear at a higher chemical shift (~7.30 ppm) compared to the protons meta to the fluorine

(~7.05 ppm). Both signals are anticipated to be doublet of doublets due to ortho and meta

proton-proton coupling, as well as coupling to the fluorine atom.

Benzylic Protons: The two protons of the methylene group (CH₂) attached to the nitrogen

and the aromatic ring are chemically equivalent and are expected to appear as a singlet at

approximately 3.70 ppm.

Amine Proton: The single proton on the nitrogen atom is expected to appear as a broad

singlet around 1.50 ppm. The chemical shift of this proton can be highly variable and is

dependent on solvent, concentration, and temperature. In some cases, the peak may not be

observed due to proton exchange.

tert-Butyl Protons: The nine protons of the tert-butyl group are all chemically equivalent and

are expected to give a sharp singlet at a lower chemical shift, around 1.15 ppm, due to the

shielding effect of the electron-donating alkyl group.
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¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
Carbon-13 NMR spectroscopy provides information about the carbon framework of a molecule.

The predicted ¹³C NMR spectrum of Tert-butyl[(4-fluorophenyl)methyl]amine is expected to

show six distinct signals, corresponding to the six unique carbon environments in the molecule.

The predicted chemical shifts are presented in Table 2.

Experimental Protocol (Predicted Data Acquisition):

Predicted ¹³C NMR data was generated using an online NMR prediction tool.[3] This tool

utilizes a large database of assigned spectra to predict chemical shifts.

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ, ppm) Assignment

~162 (d, ¹JCF ≈ 245 Hz) Aromatic C-F

~138 (d, ⁴JCF ≈ 3 Hz) Aromatic C-CH₂

~130 (d, ³JCF ≈ 8 Hz) Aromatic CH (ortho to F)

~115 (d, ²JCF ≈ 21 Hz) Aromatic CH (meta to F)

~52 Benzylic CH₂

~50 Quaternary C of tert-butyl

~29 CH₃ of tert-butyl

Interpretation of the ¹³C NMR Spectrum:

Aromatic Carbons: The four distinct carbon environments in the 4-fluorophenyl ring are

expected to show characteristic chemical shifts and coupling to the fluorine atom. The

carbon directly bonded to fluorine will appear at the highest chemical shift (~162 ppm) and

will be split into a doublet with a large one-bond coupling constant (¹JCF). The other aromatic

carbons will also exhibit smaller carbon-fluorine couplings.
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Aliphatic Carbons: The benzylic carbon (CH₂) is expected to appear around 52 ppm. The

quaternary carbon of the tert-butyl group is predicted to be around 50 ppm, and the three

equivalent methyl carbons of the tert-butyl group will show a signal at approximately 29 ppm.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule. The

predicted IR spectrum of Tert-butyl[(4-fluorophenyl)methyl]amine would display

characteristic absorption bands for the N-H, C-H, C-N, and C-F bonds.

Experimental Protocol (Predicted Data Acquisition):

The predicted IR absorption frequencies are based on characteristic group frequencies from

spectroscopic tables and data from similar compounds.

Table 3: Predicted IR Absorption Bands

Frequency Range (cm⁻¹) Vibration Type Functional Group

3300 - 3500 N-H stretch Secondary amine

2850 - 3000 C-H stretch
Aliphatic (tert-butyl and

benzylic)

~3030 C-H stretch Aromatic

1600, 1500 C=C stretch Aromatic ring

1220 - 1240 C-N stretch Aryl-alkyl amine

1090 - 1130 C-F stretch Aryl fluoride

Interpretation of the IR Spectrum:

N-H Stretch: A weak to medium intensity band is expected in the region of 3300-3500 cm⁻¹

corresponding to the N-H stretching vibration of the secondary amine.[4]

C-H Stretches: Strong absorption bands are predicted in the 2850-3000 cm⁻¹ region due to

the C-H stretching of the tert-butyl and benzylic groups. A weaker band around 3030 cm⁻¹ is
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expected for the aromatic C-H stretches.

Aromatic C=C Stretches: Two characteristic bands for the aromatic ring are expected around

1600 cm⁻¹ and 1500 cm⁻¹.

C-N and C-F Stretches: The C-N stretching vibration should appear in the 1220-1240 cm⁻¹

range, while a strong absorption for the C-F bond is predicted around 1090-1130 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, which helps in determining the molecular weight and structural features.

Experimental Protocol (Predicted Fragmentation):

The predicted fragmentation pattern is based on the principles of mass spectral fragmentation

of amines and benzyl compounds.

Predicted Fragmentation Pattern:

The electron ionization (EI) mass spectrum of Tert-butyl[(4-fluorophenyl)methyl]amine is

expected to show a molecular ion peak (M⁺) at m/z = 195. The fragmentation pattern will likely

be dominated by cleavage of the bonds adjacent to the nitrogen atom.

Molecular Ion (M⁺): A peak at m/z = 195, corresponding to the molecular weight of the

compound (C₁₂H₁₈FN).

Base Peak: The most abundant fragment is expected to be from the loss of a methyl group

from the tert-butyl group to form a stable iminium ion at m/z = 180.

Other Fragments:

Loss of the tert-butyl group ([M - 57]⁺) would result in a fragment at m/z = 138.

Benzylic cleavage, losing the 4-fluorophenyl group, would lead to a fragment at m/z = 100.

Formation of the 4-fluorobenzyl cation at m/z = 109.
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The predicted fragmentation pathway is illustrated below.

[C₁₂H₁₈FN]⁺˙
m/z = 195

[C₁₁H₁₅FN]⁺
m/z = 180

- •CH₃

[C₇H₇FN]⁺
m/z = 138

- •C(CH₃)₃

[C₅H₁₂N]⁺
m/z = 100

- •C₆H₄F

[C₇H₆F]⁺
m/z = 109

- •NHC(CH₃)₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.nmrdb.org/new_predictor/
https://www.nmrdb.org/13c/
https://sourceforge.net/projects/nmrshiftdb2/
https://www.benchchem.com/product/b154046/docs#spectroscopic-data-of-tert-butyl-4-fluorophenyl-methyl-amine-a-technical-guide
https://www.benchchem.com/product/b154046/docs#spectroscopic-data-of-tert-butyl-4-fluorophenyl-methyl-amine-a-technical-guide
https://www.benchchem.com/product/b154046/docs#spectroscopic-data-of-tert-butyl-4-fluorophenyl-methyl-amine-a-technical-guide
https://www.benchchem.com/product/b154046/docs#spectroscopic-data-of-tert-butyl-4-fluorophenyl-methyl-amine-a-technical-guide
https://www.benchchem.com/product/b154046?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

